Cas no 1267528-59-5 (5-isocyano-2-methylpyridine)

• Product Name: 5-isocyano-2-methylpyridine
• CAS No: 1267528-59-5
• MF: C₇H₆N₂
• MW: 118.135941028595
• CID: 5962399
• PubChem ID: 21364142
• Update Time: 2025-10-29

5-isocyano-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 5-isocyano-2-methylpyridine
• 1267528-59-5
• SCHEMBL2614479
• EN300-1176977

• Inchi： 1S/C7H6N2/c1-6-3-4-7(8-2)5-9-6/h3-5H,1H3
• InChI Key： IVYBAYIOBVGPKI-UHFFFAOYSA-N
• SMILES： N1C=C(C=CC=1C)[N+]#[C-]

Computed Properties

• Exact Mass: 118.053098200g/mol
• Monoisotopic Mass: 118.053098200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 17.2Ų

Additional information on 5-isocyano-2-methylpyridine

Introduction to 5-isocyano-2-methylpyridine (CAS No. 1267528-59-5)

5-isocyano-2-methylpyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1267528-59-5, is a significant compound in the realm of organic synthesis and pharmaceutical research. This heterocyclic compound features a pyridine core substituted with an isocyanide functional group at the 5-position and a methyl group at the 2-position. Its unique structural attributes make it a valuable intermediate in the development of novel agrochemicals, pharmaceuticals, and specialty chemicals. The isocyanide moiety (-NC) introduces reactivity that facilitates diverse chemical transformations, while the methylpyridine backbone enhances solubility and metabolic stability, making it particularly appealing for medicinal chemistry applications.

The compound’s synthesis typically involves multi-step organic reactions, often starting from readily available pyridine derivatives. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and organometallic transformations, have been employed to optimize yield and purity. Recent advancements in catalytic systems have enabled more efficient and environmentally benign routes to 5-isocyano-2-methylpyridine, aligning with the growing emphasis on sustainable chemistry practices.

In pharmaceutical research, 5-isocyano-2-methylpyridine has garnered attention as a key building block for drug candidates targeting various therapeutic areas. Its isocyanide group can undergo nucleophilic addition reactions to form amides, ureas, and carbamates—structural motifs commonly found in bioactive molecules. For instance, studies have explored its utility in generating kinase inhibitors, where the pyridine ring serves as a pharmacophore for binding to target enzymes, while the isocyanide moiety allows for further derivatization to enhance binding affinity and selectivity.

One notable application lies in the development of antiviral agents. The isocyanide functional group can react with nucleophilic residues in viral proteases or polymerases, potentially inhibiting their activity. Preliminary computational studies suggest that 5-isocyano-2-methylpyridine derivatives may interact with specific amino acid residues in viral enzymes, disrupting critical catalytic cycles. These findings underscore its potential as a scaffold for antiviral drug discovery.

The agrochemical sector has also leveraged 5-isocyano-2-methylpyridine in the synthesis of novel pesticides and herbicides. Its structural features contribute to enhanced bioavailability and resistance management properties in crop protection agents. Researchers have modified its derivatives to improve their environmental compatibility while maintaining efficacy against pests and weeds. Such innovations are crucial in addressing global food security challenges amid evolving agricultural demands.

Recent breakthroughs in medicinal chemistry have highlighted the role of 5-isocyano-2-methylpyridine in designing small-molecule modulators of protein-protein interactions (PPIs). The compound’s ability to form covalent or non-covalent bonds with target proteins makes it an attractive candidate for developing therapeutic agents that modulate complex biological pathways. For example, its derivatives have been investigated for their potential to disrupt aberrant signaling networks in cancer cells by interfering with key protein-protein interactions.

The chemical properties of 5-isocyano-2-methylpyridine also make it a valuable tool in materials science. Its ability to undergo polymerization reactions has been explored in creating novel polymeric materials with tailored properties. These polymers exhibit unique thermal stability and mechanical strength, making them suitable for high-performance applications such as coatings, adhesives, and advanced composites.

As research continues to uncover new applications for 5-isocyano-2-methylpyridine, its significance in synthetic chemistry and drug development is likely to grow. Collaborative efforts between academia and industry are essential to translate these findings into tangible advancements that benefit society. The compound’s versatility underscores its importance as a chemical entity with far-reaching implications across multiple scientific disciplines.